![molecular formula C14H22ClNO2 B2644589 4-[(3-Methoxyphenyl)methyl]oxan-4-ylmethanamine hydrochloride CAS No. 1380300-33-3](/img/structure/B2644589.png)
4-[(3-Methoxyphenyl)methyl]oxan-4-ylmethanamine hydrochloride
Overview
Description
4-[(3-Methoxyphenyl)methyl]oxan-4-ylmethanamine hydrochloride is a chemical compound with the molecular formula C14H22ClNO2 . It is primarily used for research and development .
Molecular Structure Analysis
The molecular structure of 4-[(3-Methoxyphenyl)methyl]oxan-4-ylmethanamine hydrochloride consists of a methoxyphenyl group attached to an oxan ring via a methylene bridge . The exact structure would require more detailed spectroscopic data for confirmation.Physical And Chemical Properties Analysis
The physical and chemical properties of 4-[(3-Methoxyphenyl)methyl]oxan-4-ylmethanamine hydrochloride, such as its melting point, boiling point, and density, are not provided in the available resources . More detailed analysis or experimental data would be required to determine these properties.Scientific Research Applications
- Antidepressant and Anxiolytic Properties Application: Researchers investigate its potential as an antidepressant or anxiolytic agent. It may modulate neurotransmitter levels and alleviate symptoms associated with depression and anxiety.
- Analgesic Effects Research: Scientists explore its analgesic properties, aiming to develop novel pain-relieving medications.
- Neuroprotective Potential Studies: Researchers investigate whether this compound can protect neurons from damage caused by oxidative stress, inflammation, or neurodegenerative conditions.
- Anti-Inflammatory Activity Applications: It could be relevant in conditions like arthritis, inflammatory bowel disease, or neuroinflammation.
- Cardiovascular Research Studies: Researchers explore its potential in managing hypertension or improving blood flow.
Chemical Synthesis and Medicinal Chemistry
Safety and Hazards
According to the safety data sheet, if inhaled or if it comes into contact with skin, eyes, or if swallowed, medical attention may be required . It is advised to use appropriate extinguishing media suitable for surrounding facilities in case of fire . It is also recommended to prevent spills from entering sewers, watercourses, or low areas .
Future Directions
properties
IUPAC Name |
[4-[(3-methoxyphenyl)methyl]oxan-4-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2.ClH/c1-16-13-4-2-3-12(9-13)10-14(11-15)5-7-17-8-6-14;/h2-4,9H,5-8,10-11,15H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVSXSONXQGMOCY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC2(CCOCC2)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Methoxyphenyl)methyl]oxan-4-ylmethanamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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